Cas no 2320216-21-3 (1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine)

• Product Name: 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine
• CAS No: 2320216-21-3
• MF: C₁₃H₁₃F₃N₄O₃S₂
• MW: 394.392530202866
• CID: 5339617
• Update Time: 2025-10-28

1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine Chemical and Physical Properties

Names and Identifiers

• 3-(4-((4-(trifluoromethoxy)phenyl)sulfonyl)piperazin-1-yl)-1,2,5-thiadiazole
• 3-[4-[4-(trifluoromethoxy)phenyl]sulfonylpiperazin-1-yl]-1,2,5-thiadiazole
• 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine

• Inchi： 1S/C13H13F3N4O3S2/c14-13(15,16)23-10-1-3-11(4-2-10)25(21,22)20-7-5-19(6-8-20)12-9-17-24-18-12/h1-4,9H,5-8H2
• InChI Key： LKSZSBNVEGAQFI-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC(F)(F)F)(N1CCN(C2C=NSN=2)CC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 542
• XLogP3: 2.6
• Topological Polar Surface Area: 112

Additional information on 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine

Introduction to 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine (CAS No. 2320216-21-3) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

The compound 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine (CAS No. 2320216-21-3) represents a fascinating intersection of heterocyclic chemistry and pharmacological innovation. This molecule, characterized by its intricate structural framework, has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique pharmacophoric features and promising biological activities. The presence of a thiadiazole core, combined with a trifluoromethoxy substituent on a benzenesulfonylpiperazine scaffold, endows the compound with distinctive chemical and biological properties that make it a valuable candidate for further exploration.

Recent advancements in drug discovery have highlighted the importance of multifunctional scaffolds that can modulate multiple biological targets simultaneously. The thiadiazole moiety is well-documented for its role in various pharmacological applications, including antimicrobial, antiviral, and anti-inflammatory effects. Its structural stability and ability to engage with biological receptors make it an attractive component in the design of novel therapeutic agents. In contrast, the trifluoromethoxy group is renowned for its ability to enhance metabolic stability and binding affinity, which are critical factors in the development of orally active drugs.

The benzenesulfonylpiperazine moiety further contributes to the compound's potential by providing a rigid scaffold that can be fine-tuned for optimal receptor interaction. This structural motif has been extensively studied for its role in central nervous system (CNS) drug development, where it exhibits properties such as serotonin receptor modulation. The combination of these three distinct pharmacophoric elements in 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine creates a complex yet synergistic pharmacological profile that warrants further investigation.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in inflammatory pathways. Emerging research suggests that modulating these pathways could lead to novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. The thiadiazole core has been shown to interact with enzymes like COX-2 and LOX, which are central players in the inflammatory response. Additionally, the trifluoromethoxy group may enhance binding affinity by increasing lipophilicity while maintaining water solubility, making it an ideal candidate for oral administration.

In vitro studies have begun to unravel the mechanistic basis of this compound's activity. Initial experiments indicate that it exhibits potent inhibitory effects on enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are critical mediators of inflammation. Furthermore, preliminary data suggest that it may also interact with serotonergic receptors, potentially offering therapeutic benefits in conditions associated with neurotransmitter dysregulation. These findings align with the growing interest in developing dual-action compounds that can address multiple pathological pathways simultaneously.

The structural features of 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine also make it an attractive scaffold for further derivatization. Medicinal chemists have long recognized the value of such flexible platforms in generating libraries of compounds with diverse biological activities. By modifying substituents or introducing new functional groups, researchers can fine-tune the pharmacological properties of this molecule to optimize efficacy and minimize side effects.

Recent computational studies have provided valuable insights into the binding interactions of this compound with target proteins. Molecular docking simulations have identified key residues within COX-2 and serotonergic receptors that are critical for binding affinity. These insights have guided the design of analogs with enhanced potency and selectivity. Such computational approaches are becoming increasingly integral to drug discovery pipelines, enabling researchers to predictively model biological activity before conducting costly experimental assays.

The synthesis of 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine presents an intriguing challenge due to its complex structural framework. However, advances in synthetic methodology have made it feasible to construct this molecule with high yield and purity. Key synthetic steps involve multi-step reactions that incorporate both heterocyclic ring formation and functional group transformations. The use of modern catalytic systems has further streamlined these processes, reducing reaction times and improving overall efficiency.

The development of novel synthetic routes has also enabled researchers to explore derivatives of this compound with tailored properties. For instance, replacing the trifluoromethoxy group with other electron-withdrawing or lipophilic substituents can alter metabolic stability or binding affinity without compromising core biological activity. Such modifications are essential for optimizing drug-like properties and ensuring clinical relevance.

As interest in targeted therapies continues to grow, compounds like 1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine are poised to play a significant role in future drug development efforts. Their unique structural features and promising biological activities make them ideal candidates for further exploration in both academic research settings and industrial drug discovery programs. By leveraging cutting-edge synthetic techniques and computational methods, researchers can rapidly identify new derivatives with enhanced therapeutic potential.

In conclusion,1-(1,2,5-thiadiazol-3-yl)-4-4-(trifluoromethoxy)benzenesulfonylpiperazine (CAS No. 2320216-21-3) represents a compelling example of how structural complexity can be harnessed to develop novel therapeutics. Its combination of pharmacophoric elements offers a rich foundation for exploring new treatment strategies across multiple disease areas. As research progresses，this compound is likely to emerge as a key player in future pharmaceutical innovation，providing hope for improved treatments for a wide range of human diseases.